Cas no 98349-24-7 (ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate)
98349-24-7 structure
Product Name:ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate
CAS No:98349-24-7
MF:C11H9F3O3
MW:246.182574033737
MDL:MFCD00792431
CID:61964
PubChem ID:2758933
Update Time:2025-09-27
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,4,5-trifluorobenzoylacetate
- 3-OXO-3-(2,4,5-TRIFLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
- ETHYL 3-(2,4,5-TRIFLUOROPHENYL)-3-OXOPROPANOATE
- ETHYL 3-OXO-3-(2,4,5-TRIFLUOROPHENYL)PROPANOATE
- 2,4,5-Triflurobenzoflacetate
- ETHYL 2,4,5-TRIFLUOROBENZOYLACETAT
- Ethyl 2,4,5-Trifluoro-β-oxobenzenepropanoate
- 2,4,5-trifluoro-b-oxobenzenepropanoic acid ethylester
- 3-Oxo-3-(2,4,5-trifluorophenyl)propionic acid ethyl ester
- Ethyl2,4,5-Trifluoro-b-oxobenzenepropanoate
- Ethyl3-oxo-3-(2,4,5-trifluorophenyl)propanoate
- ethyl2,4,5-trifluorobenzoylacetate
- 1,3-Difluoro-2-vinyl-benzene
- PubChem2373
- AMBZ0386
- OTCJYVJORKMTHX-UHFFFAOYSA-N
- BCP12385
- SBB055420
- PC9558
- CS-0033524
- ethyl 2,4,5-trifluoro-benzoylacetate
- SY019182
- MFCD00792431
- A22168
- AC-9843
- Ethyl 2,4,5-Trifluoro-beta-oxobenzenepropanoate
- 98349-24-7
- SB40349
- 2,4,5-trifluoro-beta-oxobenzenepropanoic acid, ethyl ester
- Ethyl (2,4,5-trifluorobenzoyl)acetate
- SCHEMBL670736
- Ethyl 2 pound not4 pound not5-trifluorobenzoylacetate
- 2,4,5-trifluoro-beta-oxo-benzenepropanoic acid, ethyl ester
- NS00124177
- Benzenepropanoic acid, 2,4,5-trifluoro-beta-oxo-, ethyl ester
- DTXSID60374557
- E1425
- AKOS015853241
- J-520896
- FT-0642366
- PS-7522
- Ethyl 2,4,5-Triflurobenzoflacetate
- DB-057722
- ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate;3-oxo-3-(2,4,5-trifluoro-phenyl)-propionic acid ethyl ester
- ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate
-
- MDL： MFCD00792431
- Inchi： 1S/C11H9F3O3/c1-2-17-11(16)5-10(15)6-3-8(13)9(14)4-7(6)12/h3-4H,2,5H2,1H3
- InChI Key： OTCJYVJORKMTHX-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1C(CC(=O)OCC)=O)F)F
Computed Properties
- Exact Mass: 246.05000
- Monoisotopic Mass: 246.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.3±0.1 g/cm3
- Melting Point: 66-68 °C
- Boiling Point: 283.1°C at 760 mmHg
- Flash Point: 121.2±20.8 °C
- Refractive Index: 1.468
- PSA: 43.37000
- LogP: 2.23980
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P264;P270;P301+P312;P330
- Hazardous Material transportation number：UN2811 6.
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008147-1g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 008147-5g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 97% | 5g |
￡41.00 | 2022-03-01 | |
| Fluorochem | 008147-10g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 97% | 10g |
￡74.00 | 2022-03-01 | |
| Fluorochem | 008147-25g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 97% | 25g |
￡147.00 | 2022-03-01 | |
| Alichem | A019064263-50g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 95% | 50g |
$467.00 | 2023-08-31 | |
| Alichem | A019064263-100g |
Ethyl 2,4,5-trifluorobenzoylacetate |
98349-24-7 | 95% | 100g |
$790.87 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 001293-1g |
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate |
98349-24-7 | 1g |
306.0CNY | 2021-07-03 | ||
| AstaTech | 60708-1/G |
ETHYL 2,4,5-TRIFLUOROBENZOYLACETATE |
98349-24-7 | 97% | 1g |
$16 | 2023-09-16 | |
| AstaTech | 60708-5/G |
ETHYL 2,4,5-TRIFLUOROBENZOYLACETATE |
98349-24-7 | 97% | 5g |
$50 | 2023-09-16 | |
| AstaTech | 60708-25/G |
ETHYL 2,4,5-TRIFLUOROBENZOYLACETATE |
98349-24-7 | 97% | 25g |
$150 | 2023-09-16 |
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98349-24-7) 2,4,5-三氟苯甲酰乙酸乙酯
Order Number:LE25843475
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98349-24-7)Ethyl 2,4,5-trifluorobenzoylacetate
Order Number:sfd9918
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:98349-24-7)ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate
Order Number:A11265
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:16
Price ($):201.0
Email:sales@amadischem.com
ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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